Cas no 1843362-24-2 ((S)-N-benzyl-1-cyclobutylethanamine)

• Product Name: (S)-N-benzyl-1-cyclobutylethanamine
• CAS No: 1843362-24-2
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6793909
• PubChem ID: 118957233
• Update Time: 2025-06-10

(S)-N-benzyl-1-cyclobutylethanamine Chemical and Physical Properties

Names and Identifiers

• 1843362-24-2
• VSIGGXVZUYOVCJ-NSHDSACASA-N
• SCHEMBL17605508
• (S)-N-benzyl-1-cyclobutylethanamine

• Inchi： 1S/C13H19N/c1-11(13-8-5-9-13)14-10-12-6-3-2-4-7-12/h2-4,6-7,11,13-14H,5,8-10H2,1H3/t11-/m0/s1
• InChI Key： VSIGGXVZUYOVCJ-NSHDSACASA-N
• SMILES： N(CC1C=CC=CC=1)[C@@H](C)C1CCC1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Additional information on (S)-N-benzyl-1-cyclobutylethanamine

Professional Introduction to (S)-N-benzyl-1-cyclobutylethanamine (CAS No. 1843362-24-2)

The compound (S)-N-benzyl-1-cyclobutylethanamine, identified by its CAS number 1843362-24-2, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This amine derivative exhibits a unique structural configuration that makes it a valuable intermediate in the development of various pharmacological agents. Its stereochemical purity, particularly the (S)-configuration, is crucial for its biological activity and therapeutic potential.

In recent years, the demand for chiral amines in drug discovery has surged due to their role in enhancing the efficacy and selectivity of therapeutic compounds. The structural motif of (S)-N-benzyl-1-cyclobutylethanamine provides a versatile platform for medicinal chemists to design novel molecules with improved pharmacokinetic properties. The cyclobutyl group contributes to steric hindrance, which can be exploited to modulate binding interactions within biological targets.

Current research in the field of asymmetric synthesis has highlighted the importance of stereoselective methodologies for producing enantiomerically pure amines like (S)-N-benzyl-1-cyclobutylethanamine. Advanced catalytic systems, including transition metal-catalyzed reactions and biocatalytic approaches, have been employed to achieve high yields and enantiomeric excess in these syntheses. These advancements not only streamline the production process but also reduce the environmental impact associated with traditional synthetic routes.

The benzyl substituent in (S)-N-benzyl-1-cyclobutylethanamine serves multiple purposes in drug design. It can enhance solubility, improve metabolic stability, and serve as a handle for further functionalization. The combination of these features makes this compound an attractive building block for the synthesis of complex pharmaceuticals. Recent studies have demonstrated its utility in the development of kinase inhibitors, where the benzyl group aids in optimizing binding affinity to target enzymes.

Another area where (S)-N-benzyl-1-cyclobutylethanamine has shown promise is in the field of immunomodulatory agents. The cyclobutyl ring is known to influence interactions with biological receptors, making it a valuable component in designing molecules that modulate immune responses. Preliminary findings suggest that derivatives of this compound may have applications in treating autoimmune diseases and enhancing vaccine efficacy.

The synthesis of racemic mixtures is often followed by chiral resolution or enzymatic resolution to isolate the desired enantiomer. For (S)-N-benzyl-1-cyclobutylethanamine, several methods have been explored, including crystallization techniques and kinetic resolutions using enzymes such as lipases and esterases. These methods not only provide high enantiomeric purity but also align with green chemistry principles by minimizing waste and energy consumption.

In conclusion, (S)-N-benzyl-1-cyclobutylethanamine (CAS No. 1843362-24-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and stereochemical configuration make it a versatile intermediate for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern drug discovery and development.